Cas no 2172491-87-9 (2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid)

• Product Name: 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid
• CAS No: 2172491-87-9
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6341155
• PubChem ID: 165599672
• Update Time: 2025-06-03

2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid
• 2172491-87-9
• EN300-1609640

• Inchi： 1S/C13H20O3/c14-13(15)10-7-11(8-5-6-8)16-12(10)9-3-1-2-4-9/h8-12H,1-7H2,(H,14,15)
• InChI Key： GVJFHDPJAPDSKO-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)CC1C1CC1)C1CCCC1

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid

Introduction to 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid (CAS No. 2172491-87-9)

2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172491-87-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, featuring a cyclopentyl and cyclopropyl substituent on a xolane ring with a carboxylic acid functional group at the third position, presents a unique scaffold that is both challenging and promising for the development of novel therapeutic agents.

The structural features of 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid make it an intriguing candidate for further investigation. The presence of both cyclopentyl and cyclopropyl groups introduces steric and electronic diversity, which can be exploited to modulate biological activity. Specifically, the cyclopentyl ring, known for its rigid structure, can enhance binding affinity to biological targets, while the cyclopropyl group, with its strained three-membered ring, may contribute to unique conformational preferences that influence pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. The carboxylic acid moiety at the third position of the xolane ring is particularly noteworthy, as it provides a site for hydrogen bonding interactions with biological targets, which can enhance drug-receptor binding affinity.

In the context of drug discovery, the synthesis of 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid has been a focus of several research groups. The synthesis involves multi-step organic transformations, including cyclization reactions, functional group interconversions, and protective group strategies. The successful preparation of this compound in high yields and purity has opened up new avenues for exploring its pharmacological potential.

One particularly exciting application of 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid is in the development of enzyme inhibitors. Enzymes play crucial roles in numerous biological pathways, and their inhibition can lead to therapeutic benefits. Preliminary studies have indicated that derivatives of this compound may inhibit key enzymes involved in inflammation and pain signaling. For instance, modifications to the cyclopentyl or cyclopropyl groups could alter the enzyme-binding profile, leading to more selective inhibition with fewer side effects.

The xolane core itself is a privileged scaffold that has been explored in various drug candidates due to its ability to adopt multiple conformations and interact favorably with biological targets. The structural flexibility provided by the xolane ring allows for fine-tuning of pharmacological properties, making it an ideal platform for medicinal chemists. By incorporating additional functional groups or substituents into this core structure, researchers can create a diverse library of compounds for high-throughput screening and lead optimization.

Another area of interest is the potential use of 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid as a building block for more complex molecules. Its unique structural features make it a versatile intermediate that can be further functionalized to produce novel analogs with enhanced biological activity. For example, introducing heterocyclic rings or other pharmacophores into the xolane core could lead to compounds with improved solubility, bioavailability, or metabolic stability.

The role of computational methods in studying 2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental studies by predicting binding affinities, identifying key interaction residues, and optimizing molecular properties.

In conclusion,2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid (CAS No. 2172491-87-9) represents a promising scaffold for medicinal chemistry applications. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic methods and pharmacological properties,2-cyclopentyl-5-cyclopropyloxolane-3-carboxylic acid is poised to play an important role in future drug discovery efforts.